Cas no 6624-98-2 ([1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,9-hydroxy-2,3-dimethoxy-8-(3-methylbutyl)-)
6624-98-2 structure
Product Name:[1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,9-hydroxy-2,3-dimethoxy-8-(3-methylbutyl)-
CAS No:6624-98-2
MF:C23H24O6
MW:396.433067321777
CID:525513
PubChem ID:5356251
Update Time:2025-04-19
[1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,9-hydroxy-2,3-dimethoxy-8-(3-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- [1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,9-hydroxy-2,3-dimethoxy-8-(3-methylbutyl)-
-
- Inchi: 1S/C23H24O6/c1-12(2)5-6-13-16(24)8-7-14-22(25)21-15-9-18(26-3)19(27-4)10-17(15)28-11-20(21)29-23(13)14/h7-10,12,24H,5-6,11H2,1-4H3
- InChI Key: OIDYJBPICXFSFO-UHFFFAOYSA-N
- SMILES: O1C2COC3C=C(C(=CC=3C=2C(C2=CC=C(C(=C12)CCC(C)C)O)=O)OC)OC
Computed Properties
- Exact Mass: 396.15732
- Monoisotopic Mass: 396.157289
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.2
- XLogP3: 4.5
Experimental Properties
- Density: 1.31
- Boiling Point: 590.9°C at 760 mmHg
- Flash Point: 205.5°C
- Refractive Index: 1.622
- PSA: 74.22
- LogP: 4.66380
[1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,9-hydroxy-2,3-dimethoxy-8-(3-methylbutyl)- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
6624-98-2 ([1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,9-hydroxy-2,3-dimethoxy-8-(3-methylbutyl)-) Related Products
- 333798-10-0(9-O-Methyl-4-hydroxyboeravinone B)
- 3466-23-7(Dehydrodeguelin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk